Cas no 147137-38-0 (methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate)
147137-38-0 structure
Product Name:methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate
CAS No:147137-38-0
MF:C9H9N3O2
MW:191.186661481857
CID:2109387
PubChem ID:54155113
Update Time:2025-04-21
methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate
- 147137-38-0
- Methyl1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate
- SCHEMBL2884485
- Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate
- 1-Methyl-1H-benzotriazole-6-carboxylic acid methyl ester
- OKMNDJWCXBAIKO-UHFFFAOYSA-N
- DA-10117
- 3-Methyl-3H-benzotriazole-5-carboxylic acid methyl ester
-
- Inchi: 1S/C9H9N3O2/c1-12-8-5-6(9(13)14-2)3-4-7(8)10-11-12/h3-5H,1-2H3
- InChI Key: OKMNDJWCXBAIKO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2=C(C=1)N(C)N=N2)=O
Computed Properties
- Exact Mass: 191.069476538g/mol
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57Ų
methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097564-5g |
Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate |
147137-38-0 | 97% | 5g |
2,130.60 USD | 2021-06-17 | |
| Alichem | A019097564-10g |
Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate |
147137-38-0 | 97% | 10g |
2,982.84 USD | 2021-06-17 | |
| Alichem | A019097564-25g |
Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate |
147137-38-0 | 97% | 25g |
4,775.76 USD | 2021-06-17 | |
| Chemenu | CM380008-1g |
methyl 1-methyl-1H-1,2,3-benzotriazole-6-carboxylate |
147137-38-0 | 95%+ | 1g |
$*** | 2023-03-31 |
methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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